Cas no 1361530-49-5 (3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl)

• Product Name: 3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl
• CAS No: 1361530-49-5
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4995494
• Update Time: 2025-06-12

3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3F/c1-7-8(3-2-4-11(7)17)9-5-6-10(14)13(16)12(9)15/h2-6H,1H3
• InChI Key： KJAHOMSOILVIKV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C=1C)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl

Introduction to 3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl (CAS No. 1361530-49-5)

3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361530-49-5, is a specialized organic compound belonging to the biphenyl family. This compound features a unique structural configuration characterized by the presence of a fluorine atom at the 3-position and a methyl group at the 2-position, alongside three chlorine atoms substituting at the 2, 3, and 4 positions of the biphenyl core. Such structural attributes make it of significant interest in various chemical and pharmaceutical applications.

The biphenyl core itself is a well-studied aromatic system, widely recognized for its stability and versatility in organic synthesis. The introduction of halogen atoms, particularly chlorine and fluorine, into this framework modifies its electronic properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Specifically, the fluoro and chloro substituents can influence both the physical properties and the biological activity of derivatives derived from this compound.

In recent years, there has been growing interest in halogenated biphenyls due to their potential applications in pharmaceuticals and agrochemicals. The presence of multiple halogen atoms can enhance the lipophilicity and metabolic stability of drug candidates, which are critical factors in drug design. Furthermore, the fluoro group is particularly noteworthy in medicinal chemistry due to its ability to modulate binding affinity and metabolic resistance.

Research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has highlighted the utility of 3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl as a building block for more complex scaffolds. For instance, studies have demonstrated its role in synthesizing novel kinase inhibitors and antiviral agents. The specific arrangement of substituents on the biphenyl ring can fine-tune interactions with biological targets, making this compound a promising candidate for further exploration.

The synthesis of 3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl typically involves multi-step organic reactions that require precise control over reaction conditions. Common methodologies include cross-coupling reactions, halogenation processes, and functional group transformations. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to achieve high regioselectivity and yield.

One of the key challenges in working with this compound is ensuring its purity and stability during storage and handling. Impurities can significantly affect its reactivity and downstream applications. Therefore, rigorous purification techniques such as column chromatography or recrystallization are often employed to isolate high-purity material.

The biological activity of derivatives of 3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl has been extensively studied. Preliminary findings suggest that modifications at the 2', 3', and 4' positions can lead to compounds with enhanced binding affinity to specific enzymes or receptors. For example, analogs with varying halogen substituents have shown promise as inhibitors of target proteins involved in cancer pathways.

Computational chemistry has also played a crucial role in understanding the structure-activity relationships (SAR) associated with this compound. Molecular modeling studies can predict how different substituents will influence binding interactions within biological systems. These insights are invaluable for guiding synthetic efforts toward optimizing biological activity.

In conclusion,3'-Fluoro-2'-methyl-2,3,4-trichlorobiphenyl (CAS No. 1361530-49-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for halogenated biphenyls,fluorinated derivatives like this one will remain at the forefront of drug discovery efforts.